Cas no 14646-04-9 (2-Aminoethyl dipropan-2-yl phosphate)
14646-04-9 structure
Product Name:2-Aminoethyl dipropan-2-yl phosphate
CAS No:14646-04-9
MF:C8H20NO4P
MW:225.222463607788
CID:2778129
Update Time:2024-03-01
2-Aminoethyl dipropan-2-yl phosphate Chemical and Physical Properties
Names and Identifiers
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- 2-Aminoethyl dipropan-2-yl phosphate
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- Inchi: 1S/C8H20NO4P/c1-7(2)12-14(10,11-6-5-9)13-8(3)4/h7-8H,5-6,9H2,1-4H3
- InChI Key: FALCJPBPNAXPIE-UHFFFAOYSA-N
- SMILES: P(=O)(OCCN)(OC(C)C)OC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 182
- XLogP3: 0.2
- Topological Polar Surface Area: 70.8
2-Aminoethyl dipropan-2-yl phosphate Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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